3-Cycloheptyl 6-methyl 4-(1,3-benzodioxol-5-yl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 3-O-cycloheptyl 6-O-methyl 4-(1,3-benzodioxol-5-yl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C28H33NO7/c1-15-12-19-25(26(30)22(15)27(31)33-3)24(17-10-11-20-21(13-17)35-14-34-20)23(16(2)29-19)28(32)36-18-8-6-4-5-7-9-18/h10-11,13,15,18,22,24,29H,4-9,12,14H2,1-3H3
• InChI Key: SWPLXVNHYBUZQW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(C(=C(N2)C)C(=O)OC3CCCCCC3)C4=CC5=C(C=C4)OCO5)C(=O)C1C(=O)OC
• Molecular Formula: C28H33NO7
• Molecular Weight: 495.6 g/mol

Description

3-Cycloheptyl 6-methyl 4-(1,3-benzodioxol-5-yl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound that features a quinoline core with various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cycloheptyl 6-methyl 4-(1,3-benzodioxol-5-yl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate typically involves multi-step organic reactions. The key steps include:

Formation of the quinoline core: This can be achieved through a Povarov reaction, which involves the cycloaddition of an aniline, an aldehyde, and an alkene.

Introduction of the benzodioxole group: This step can be carried out via a Friedel-Crafts acylation reaction.

Cycloheptyl and methyl substitutions: These can be introduced through alkylation reactions using appropriate alkyl halides.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzodioxole and quinoline moieties.

Reduction: Reduction reactions can target the carbonyl groups present in the structure.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the quinoline and benzodioxole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

3-Cycloheptyl 6-methyl 4-(1,3-benzodioxol-5-yl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the synthesis of advanced materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The quinoline core and benzodioxole group are key structural features that enable binding to these targets, potentially inhibiting or modulating their activity. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Quinoline derivatives: Compounds with a similar quinoline core but different substituents.

Benzodioxole derivatives: Compounds featuring the benzodioxole moiety with variations in other parts of the molecule.

Cycloheptyl derivatives: Compounds containing the cycloheptyl group with different core structures.

Uniqueness

3-Cycloheptyl 6-methyl 4-(1,3-benzodioxol-5-yl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is unique due to its specific combination of substituents and the resulting structural complexity. This uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for research and development.